2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide

• IUPAC Name: 2-phenyl-N-(1-phenylethylcarbamoyl)acetamide
• InChI: InChI=1S/C17H18N2O2/c1-13(15-10-6-3-7-11-15)18-17(21)19-16(20)12-14-8-4-2-5-9-14/h2-11,13H,12H2,1H3,(H2,18,19,20,21)
• InChI Key: GKPKMRUKDCHOHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide, also known as PEA, is a chemical compound that has gained attention in recent years due to its potential therapeutic effects. PEA is a natural endogenous fatty acid amide that has been found to have anti-inflammatory and analgesic properties.

Mechanism of Action

2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide works by activating the peroxisome proliferator-activated receptor alpha (PPAR-alpha) pathway. This pathway is involved in regulating inflammation and pain. When 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide activates the PPAR-alpha pathway, it can reduce inflammation and pain signals in the body.
Biochemical and Physiological Effects
2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta. 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide has also been found to increase the production of anti-inflammatory cytokines, such as IL-10. Additionally, 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide has been shown to reduce oxidative stress and promote the production of neurotrophic factors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide in lab experiments is that it is a natural endogenous fatty acid amide, which means it is less likely to have adverse effects compared to synthetic compounds. Additionally, 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide is relatively easy to synthesize and purify. However, one limitation of using 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide has been found to have neuroprotective effects and may help to reduce inflammation in the brain. Additionally, 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide may have potential as a treatment for depression and anxiety, as it has been found to have anxiolytic and antidepressant effects in animal studies. Further research is needed to fully understand the potential therapeutic effects of 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide and to develop effective treatment strategies.
Conclusion
In conclusion, 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide is a chemical compound that has gained attention in recent years due to its potential therapeutic effects. It has been found to have anti-inflammatory and analgesic properties, making it a potential treatment option for conditions such as chronic pain, neuropathic pain, and inflammation. While there are still many unknowns about the mechanism of action of 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide, it has shown promise in numerous scientific studies. Future research on 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide may lead to the development of new treatments for a variety of conditions.

Synthesis Methods

2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide can be synthesized through the reaction of phenylacetic acid with phenethylamine in the presence of acetic anhydride. The resulting product is then purified through recrystallization. This method has been used in various studies to produce 2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide for research purposes.

Scientific Research Applications

2-phenyl-N-{[(1-phenylethyl)amino]carbonyl}acetamide has been the subject of numerous scientific studies due to its potential therapeutic effects. It has been found to have anti-inflammatory and analgesic properties, making it a potential treatment option for conditions such as chronic pain, neuropathic pain, and inflammation.